Cas no 1558443-32-5 (3-Amino-1-(3-hydroxypropyl)-1,4-dihydropyridin-4-one)

• Product Name: 3-Amino-1-(3-hydroxypropyl)-1,4-dihydropyridin-4-one
• CAS No: 1558443-32-5
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 5713618
• PubChem ID: 82991864
• Update Time: 2025-05-27

3-Amino-1-(3-hydroxypropyl)-1,4-dihydropyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 1558443-32-5
• EN300-1106436
• 3-amino-1-(3-hydroxypropyl)-1,4-dihydropyridin-4-one
• AKOS021311680
• 4(1H)-Pyridinone, 3-amino-1-(3-hydroxypropyl)-
• 3-Amino-1-(3-hydroxypropyl)-1,4-dihydropyridin-4-one

• Inchi： 1S/C8H12N2O2/c9-7-6-10(3-1-5-11)4-2-8(7)12/h2,4,6,11H,1,3,5,9H2
• InChI Key： DUZHAOILCBMWJE-UHFFFAOYSA-N
• SMILES： OCCCN1C=CC(C(=C1)N)=O

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• Density: 1.220±0.06 g/cm3(Predicted)
• Boiling Point: 335.2±42.0 °C(Predicted)
• pka: 14.88±0.10(Predicted)

Additional information on 3-Amino-1-(3-hydroxypropyl)-1,4-dihydropyridin-4-one

Comprehensive Overview of 3-Amino-1-(3-hydroxypropyl)-1,4-dihydropyridin-4-one (CAS No. 1558443-32-5): Properties, Applications, and Research Insights

In the realm of organic chemistry and pharmaceutical research, 3-Amino-1-(3-hydroxypropyl)-1,4-dihydropyridin-4-one (CAS No. 1558443-32-5) has emerged as a compound of significant interest due to its unique structural features and potential applications. This heterocyclic derivative, characterized by its dihydropyridinone core and functionalized side chains, is increasingly studied for its role in drug discovery, material science, and biochemical pathways. Researchers and industry professionals are actively exploring its synthesis, reactivity, and biological activity, making it a focal point in modern chemical innovation.

The compound's molecular structure combines a 3-hydroxypropyl moiety with an amino group at the 3-position of the dihydropyridin-4-one ring, offering versatile reactivity for further derivatization. Such structural attributes align with current trends in small-molecule therapeutics and targeted drug design, where modular scaffolds are prized for their adaptability. Recent publications highlight its potential as a building block for kinase inhibitors or enzyme modulators, addressing growing demand for precision medicine solutions.

From a synthetic perspective, CAS No. 1558443-32-5 exemplifies advancements in green chemistry methodologies. Researchers are optimizing routes to minimize waste and improve yields, reflecting broader industry shifts toward sustainable practices. Computational studies leveraging AI-driven molecular modeling have also been employed to predict its interactions with biological targets, a technique gaining traction in high-throughput screening workflows. These approaches resonate with frequent search queries like "eco-friendly synthesis of heterocycles" or "machine learning in drug discovery."

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis—techniques frequently discussed in academic forums. Its stability under various pH conditions and solubility profiles are critical parameters for formulation scientists, particularly those investigating prodrug strategies or nanocarrier systems. Such details cater to search trends around "pharmaceutical excipient compatibility" and "bioavailability enhancement."

Beyond therapeutics, 3-Amino-1-(3-hydroxypropyl)-1,4-dihydropyridin-4-one has sparked interest in materials science. Its ability to coordinate with metal ions suggests utility in designing functional polymers or catalytic frameworks, topics trending in nanotechnology circles. Patent literature reveals exploratory applications in organic electronics, where its electron-donating properties could benefit optoelectronic devices—a response to rising searches for "next-gen semiconductor materials."

Safety and handling protocols for this compound adhere to standard laboratory practices, with no significant regulatory restrictions reported. However, proper personal protective equipment (PPE) and ventilation are recommended during handling, aligning with global workplace safety standards. This practical information addresses common queries like "chemical handling best practices" while ensuring compliance with platform guidelines.

In conclusion, CAS No. 1558443-32-5 represents a multifaceted chemical entity bridging diverse scientific disciplines. Its ongoing study underscores the convergence of medicinal chemistry, process optimization, and materials engineering—themes dominating contemporary scientific discourse. As research progresses, this compound may unlock novel solutions for health and technology challenges, solidifying its relevance in an era of interdisciplinary innovation.